Cas no 39716-30-8 (Cycloheptaneacetic acid, 2-oxo-, ethyl ester)

Cycloheptaneacetic acid, 2-oxo-, ethyl ester structure
39716-30-8 structure
Product Name:Cycloheptaneacetic acid, 2-oxo-, ethyl ester
CAS No:39716-30-8
MF:C11H18O3
MW:198.258823871613
CID:2825571
PubChem ID:12251701
Update Time:2025-04-21

Cycloheptaneacetic acid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID00482483
    • Cycloheptaneacetic acid, 2-oxo-, ethyl ester
    • DTXCID00433293
    • SCHEMBL10412651
    • 39716-30-8
    • ethyl 2-oxo-cycloheptaneacetate
    • GPZRRDRSNJQFLA-UHFFFAOYSA-N
    • Inchi: 1S/C11H18O3/c1-2-14-11(13)8-9-6-4-3-5-7-10(9)12/h9H,2-8H2,1H3
    • InChI Key: GPZRRDRSNJQFLA-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCC1CC(=O)OCC

Computed Properties

  • Exact Mass: 198.125594432Da
  • Monoisotopic Mass: 198.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų
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